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Compound of Interest

Compound Name: Ethylene glycol dibutyl ether

Cat. No.: B091498

An In-depth Technical Guide to CAS 112-48-1: Ethylene Glycol Dibutyl Ether

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical compound registered
under CAS number 112-48-1: Ethylene Glycol Dibutyl Ether. This document consolidates
essential data on its chemical properties, scientific applications, relevant experimental
protocols, and toxicological profile to support its use in research and development, particularly
in the fields of chemical synthesis and drug discovery.

Ethylene Glycol Dibutyl Ether, also known by synonyms such as 1,2-dibutoxyethane and
Dibutyl Cellosolve, is a high-boiling, chemically inert, aprotic polar solvent.[1][2] Its stability and
ability to dissolve a wide range of organic compounds make it a valuable medium for chemical
reactions and extraction processes.[2] While its direct applications in drug formulation are not
extensively documented, its utility as a solvent in organometallic reactions and natural product
extraction positions it as a relevant compound for the pharmaceutical and chemical industries.

[2](3]

Chemical and Physical Properties

The fundamental properties of Ethylene Glycol Dibutyl Ether are summarized below. This
data is critical for its proper handling, use in experimental design, and safety assessments.
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Property Value Reference(s)

CAS Number 112-48-1 [4][5]

Molecular Formula C10H2202 [41[5]

Molecular Weight 174.28 g/mol [5][6]

IUPAC Name 1-(2-butoxyethoxy)butane [1]
1,2-Dibutoxyethane, Ethylene

Synonyms Glycol Di-n-butyl Ether, Dibutyl  [7]
Glycol

Appearance Colorless liquid 41071

Odor Mild, slight odor [41[8]

Boiling Point 203.6 °C [9]

Flash Point 85 °C (185 °F) [419]

Density 0.84 g/cm?3 [9]
Slightly soluble in water;

Solubility soluble in most organic [41[8]
solvents

Vapor Pressure 0.38 mmHg at 25 °C 9]
Can form explosive peroxides

Reactivity in air; reacts with strong [9][10]

oxidants.

Scientific and Research Applications

Ethylene Glycol Dibutyl Ether serves primarily as a specialized high-boiling inert solvent.[8]

[11] Its applications are centered around processes requiring stable, aprotic conditions at

elevated temperatures.

Organometallic Synthesis
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Glycol ethers are frequently employed as solvents in organometallic chemistry.[12] Due to their
ability to solvate metal cations and maintain stability, they are particularly useful in reactions
involving sensitive reagents like Grignard reagents. While patents often describe the use of the
closely related diethylene glycol dibutyl ether for this purpose, the underlying principles apply
to Ethylene Glycol Dibutyl Ether as a stable, high-boiling ether solvent suitable for creating a
controlled reaction environment.[7][8]

Extraction and Separation Processes

As a specialized solvent, Ethylene Glycol Dibutyl Ether is used in extraction applications.[8]
[11] Its properties are advantageous for separating target compounds from complex matrices, a
common requirement in natural product chemistry. The process involves the selective
dissolution of desired metabolites from raw plant or microbial material, which is a foundational
step in the discovery of new active pharmaceutical ingredients (APIs).[2][13]

A general workflow for its use in such an extraction is outlined below.
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Workflow for Natural Product Extraction using a Solvent.
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Experimental Protocols
Protocol: Preparation of a Grighard Reagent

While the following detailed protocol from patent literature specifies the use of diethylene
glycol dibutyl ether, it serves as an exemplary procedure for using high-boiling glycol ethers
like CAS 112-48-1 in organometallic synthesis. This process is critical for forming carbon-
carbon bonds, a cornerstone of pharmaceutical synthesis.[7][14]

Objective: To prepare Ethylmagnesium Bromide using a high-boiling glycol ether as the solvent.

Materials:

Magnesium turnings (15.41 g)

o Diethylene Glycol Dibutyl Ether (solvent, 200 mL for initial mixture + 50 mL for solution)

o Ethyl bromide (68.5 g)

» Nitrogen gas (for inert atmosphere)

o Reaction flask (e.g., 12-L three-neck flask equipped with a mechanical stirrer, condenser,
and dropping funnel)[7]

Methodology:

e Setup: A dry, stirred reaction flask is charged with 15.41 g of magnesium turnings and 200
mL of purified diethylene glycol dibutyl ether.[7][14] The system is maintained under a dry
nitrogen atmosphere.

e Initiation: The mixture is heated to 40 °C.[7][14]

» Reagent Addition: A solution of 68.5 g of ethyl bromide dissolved in 50 mL of diethylene
glycol dibutyl ether is added dropwise to the stirred magnesium suspension over a period
of 30 minutes.[7][14]

e Reaction: The reaction is observed to start approximately 10 minutes after the beginning of
the addition. The reaction proceeds for 1 hour to ensure completion.[7][14]
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o Storage: Once the magnesium has fully reacted and the solution has cooled, the resulting
Grignard reagent is stored under a nitrogen atmosphere.[7]

The workflow for this synthesis is visualized in the diagram below.
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Experimental Workflow for Grignard Reagent Synthesis.
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Toxicological Profile

Understanding the toxicology of CAS 112-48-1 is essential for risk assessment and ensuring
laboratory safety. The available data indicates moderate to low acute toxicity.

Parameter Species Route Value Reference(s)
LDso Rat Oral 3250 mg/kg [15]

LDso Rat Oral 3.25 g/kg [4]

LDso (Dermal) - - No data available [15]

LCso (Inhalation) - - No data available  [15]

Health Hazards:
o Eye Irritation: The substance is classified as causing serious eye irritation.[5]

o Skin Contact: May cause mild skin irritation and defats the skin, which can lead to dryness or
cracking upon repeated exposure.[9][15]

 Ingestion: Considered moderately toxic by ingestion.[4]

It is crucial to handle this chemical using appropriate personal protective equipment (PPE),
including safety goggles and gloves, in a well-ventilated area.[4]

Conclusion

Ethylene Glycol Dibutyl Ether (CAS 112-48-1) is a stable, high-boiling solvent with
established applications in chemical synthesis and extraction. For researchers and drug
development professionals, its primary value lies in its utility as a reaction medium for
organometallic chemistry, such as in Grignard reactions, and as a specialized solvent for
isolating natural products. While it exhibits low to moderate acute toxicity, appropriate safety
precautions must be observed to mitigate risks associated with eye and skin irritation. The
detailed protocols and data presented in this guide provide a foundational resource for the safe
and effective application of this compound in a scientific setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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